N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(m-tolyl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H23NO3S/c1-15-5-4-6-18(11-15)13-21(23)22(20-9-10-26(24,25)14-20)19-8-7-16(2)17(3)12-19/h4-12,20H,13-14H2,1-3H3
• InChI Key: QHGMFTJTEZCRGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)N(C2CS(=O)(=O)C=C2)C3=CC(=C(C=C3)C)C
• Molecular Formula: C21H23NO3S
• Molecular Weight: 369.5 g/mol

Description

N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C21H23NO3S and its molecular weight is 369.48. The purity is usually 95%.
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Scientific Research Applications

NMR Spectral Studies

N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(m-tolyl)acetamide and its derivatives have been examined in NMR spectral studies to explore their structural characteristics. In a study, the influence of Cl and methyl substitution in the side chain as well as in the aryl group was systematically investigated. The shifts of aromatic protons and carbon atoms were computed, offering insights into the electronic effects of the substituents and the structural nuances of these compounds (Gowda & Gowda, 2007).

Crystal Structure Analysis

The crystal structure of certain analogs of N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(m-tolyl)acetamide has been determined, revealing the spatial arrangements and conformational aspects of these molecules. For instance, a study detailed the crystal structure of a potent capsaicinoid where the vanilloid, amide, and dimethylphenyl groups are almost perpendicular to one another, a conformation distinct from other related compounds (Park et al., 1995).

Synthetic Methods and Chemical Reactions

The synthesis and reactivity of N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(m-tolyl)acetamide derivatives have been widely studied. For instance, a research paper discussed the synthesis and structure of certain atropisomers, showcasing their potential in chemical transformations (Skladchikov et al., 2013).

Hydrogen Bonding and Molecular Interactions

Understanding the hydrogen bonding and intermolecular interactions of these compounds provides insights into their potential applications. Studies have detailed how certain derivatives form infinite chains through N—H⋯O hydrogen bonding, a feature significant for understanding their solid-state properties and potential applications in materials science (Gowda et al., 2009).

Applications in Fluorescence and Gel Formation

Some derivatives exhibit unique fluorescence properties and can form gels upon treatment with certain acids. These properties are crucial in designing sensors, imaging agents, and materials for various applications (Karmakar et al., 2007).